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Compound of Interest

Compound Name: Kaempferol

Cat. No.: B1673270

Introduction

Kaempferol is a natural flavonol, a subclass of flavonoids, that is abundant in a wide variety of
plants and plant-derived foods, including kale, broccoli, tea, and beans.[1] Recognized for its
potent antioxidant, anti-inflammatory, and anticancer properties, kaempferol is the subject of
extensive research in drug development and nutritional science.[2][3] This document provides
an in-depth technical overview of its chemical structure, physicochemical properties, and core
biological mechanisms, supplemented with detailed experimental protocols for its evaluation.

Chemical Structure and Physicochemical Properties

Kaempferol (3,4',5,7-tetrahydroxyflavone) is a tetrahydroxyflavone distinguished by four
hydroxyl groups at positions 3, 5, 7, and 4'.[2][4] This specific arrangement of hydroxyl groups
is crucial for its biological activities, particularly its antioxidant capacity.[5] It presents as a
yellow crystalline solid.[1][4]

Table 1: Chemical Identifiers and Physicochemical Properties of Kaempferol

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1673270?utm_src=pdf-interest
https://www.benchchem.com/product/b1673270?utm_src=pdf-body
https://en.wikipedia.org/wiki/Kaempferol
https://www.benchchem.com/product/b1673270?utm_src=pdf-body
https://www.mdpi.com/2072-6694/16/3/585
https://www.mdpi.com/1420-3049/24/12/2277
https://www.benchchem.com/product/b1673270?utm_src=pdf-body
https://www.mdpi.com/2072-6694/16/3/585
https://pubchem.ncbi.nlm.nih.gov/compound/Kaempferol
https://pubs.acs.org/doi/10.1021/acsomega.2c06916
https://en.wikipedia.org/wiki/Kaempferol
https://pubchem.ncbi.nlm.nih.gov/compound/Kaempferol
https://www.benchchem.com/product/b1673270?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference

3,5,7-Trihydroxy-2-(4-
IUPAC Name hydroxyphenyl)-4H-1- [1]

benzopyran-4-one

Chemical Formula C15H1006 [1]
O=clc(O)c(-

SMILES c2ccc(0O)cc2)oc2cc(0)cc(0)cl [1]
2

Molecular Weight 286.24 g/mol [6]

Melting Point 276-278 °C [1]

Boiling Point 348.61 °C (estimated) [7]

Density 1.688 g/mL [1]

Slightly soluble in water; highly
Solubility soluble in hot ethanol, ethers,
and DMSO.[1][4]

pKa 6.34 (predicted) [7]

Biological Activities and Mechanisms of Action

Kaempferol modulates several critical signaling pathways, underpinning its therapeutic
potential.

Kaempferol is a potent scavenger of reactive oxygen species (ROS), a function that mitigates
cellular oxidative stress.[8] Its primary antioxidant mechanism involves the activation of the
Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[9] Under normal conditions,
Nrf2 is sequestered in the cytoplasm by Kelch-like ECH-associated protein 1 (Keapl), which
facilitates its degradation.[10][11] Oxidative stress or electrophiles, including kaempferol, can
induce the dissociation of Nrf2 from Keap1.[10] This allows Nrf2 to translocate to the nucleus,
where it binds to the Antioxidant Response Element (ARE) and initiates the transcription of a
suite of cytoprotective genes, including heme oxygenase-1 (HO-1).[12][13]
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Seed Cells in 96-well Plate
(Incubate overnight)

'

Prepare Reagents Treat Cells with Kaempferol
(DPPH Solution, Kaempferol Dilutions) (Incubate 24-72h)

' '

Plpett_e Samples & Controls Add MTT Solution to each well
into 96-well plate

' '

Add DPPH Working Solution Incubate at 37°C
to all wells (1-4 hours)
Incubate in Dark Add Solubilization Solution
(e.g., 30 min at RT) (e.g., DMSO)
Measure Absorbance Measure Absorbance
at517 nm at ~570 nm
Calculate % Scavenging Activity Calculate % Cell Viability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Kaempferol - Wikipedia [en.wikipedia.org]

2. The Anticancer Potential of Kaempferol: A Systematic Review Based on In Vitro Studies
[mdpi.com]

e 3. mdpi.com [mdpi.com]

e 4. Kaempferol | C15H1006 | CID 5280863 - PubChem [pubchem.ncbi.nim.nih.gov]
e 5. pubs.acs.org [pubs.acs.org]

6. solubilityofthings.com [solubilityofthings.com]

e 7. alfa-chemistry.com [alfa-chemistry.com]

» 8. Antioxidant Role of Kaempferol in Prevention of Hepatocellular Carcinoma - PMC
[pmc.ncbi.nlm.nih.gov]

e 9. researchgate.net [researchgate.net]
e 10. researchgate.net [researchgate.net]

e 11. The complexity of the Nrf2 pathway: Beyond the antioxidant response - PMC
[pmc.ncbi.nlm.nih.gov]

e 12. researchgate.net [researchgate.net]

» 13. Nrf2/ARE Signaling Pathway: Key Mediator in Oxidative Stress and Potential Therapeutic
Target in ALS - PMC [pmc.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [A Comprehensive Technical Guide to Kaempferol:
Chemical Structure, Properties, and Biological Activity]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1673270#aempferol-chemical-structure-
and-properties]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1673270?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Kaempferol
https://www.mdpi.com/2072-6694/16/3/585
https://www.mdpi.com/2072-6694/16/3/585
https://www.mdpi.com/1420-3049/24/12/2277
https://pubchem.ncbi.nlm.nih.gov/compound/Kaempferol
https://pubs.acs.org/doi/10.1021/acsomega.2c06916
https://www.solubilityofthings.com/357-trihydroxy-2-4-hydroxyphenylchroman-4-one
https://www.alfa-chemistry.com/product/kaempferol-cas-520-18-3-285117.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8470426/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8470426/
https://www.researchgate.net/figure/Antioxidant-mechanisms-of-action-of-kaempferol-The-kaempferol-reduces-the-ROS_fig1_391052208
https://www.researchgate.net/figure/A-schematic-presentation-of-Nrf2-signaling-pathway-Oxidative-stress-induces-nuclear_fig1_349625783
https://pmc.ncbi.nlm.nih.gov/articles/PMC4785809/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4785809/
https://www.researchgate.net/figure/Schematic-diagram-of-Nrf2-ARE-signaling-pathway-and-possible-mechanism_fig6_345379948
https://pmc.ncbi.nlm.nih.gov/articles/PMC3461296/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3461296/
https://www.benchchem.com/product/b1673270#aempferol-chemical-structure-and-properties
https://www.benchchem.com/product/b1673270#aempferol-chemical-structure-and-properties
https://www.benchchem.com/product/b1673270#aempferol-chemical-structure-and-properties
https://www.benchchem.com/product/b1673270#aempferol-chemical-structure-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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